Cas no 74472-34-7 (2,3,4',5-Tetrachlorobiphenyl)

• Product Name: 2,3,4',5-Tetrachlorobiphenyl
• CAS No: 74472-34-7
• MF: C₁₂H₆Cl₄
• MW: 291.988039493561
• CID: 823034
• PubChem ID: 53035
• Update Time: 2025-11-05

2,3,4',5-Tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2,3,4',5-TETRACHLOROBIPHENYL
• 1,2,5-trichloro-3-(4-chlorophenyl)benzene
• PCB No 63
• PCB 63
• 7Y3KL70VAP
• 2,3,4',5-Tetrachloro-1,1'-biphenyl
• 1,1'-Biphenyl, 2,3,4',5-tetrachloro-
• Q27269003
• DTXSID4074223
• NS00077042
• SCHEMBL4448755
• UNII-7Y3KL70VAP
• AKOS015902777
• DTXCID9047673
• CITMYAMXIZQCJD-UHFFFAOYSA-N
• 74472-34-7
• 2,3,4',5-Tetrachlorobiphenyl

• Inchi： 1S/C12H6Cl4/c13-8-3-1-7(2-4-8)10-5-9(14)6-11(15)12(10)16/h1-6H
• InChI Key： CITMYAMXIZQCJD-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C=CC(=CC=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 289.92200
• Monoisotopic Mass: 289.922361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.4420 (rough estimate)
• Melting Point: 106.53°C (estimate)
• Boiling Point: 374.95°C (rough estimate)
• Refractive Index: 1.6120 (rough estimate)
• PSA: 0.00000
• LogP: 5.96720

2,3,4',5-Tetrachlorobiphenyl Security Information

• Hazardous Material transportation number：UN 3432 9/PG 2
• Hazard Category Code： R33;R50/53
• Safety Instruction： 35-60-61
• Hazardous Material Identification：
• Risk Phrases：R33; R50/53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2,3,4',5-Tetrachlorobiphenyl

2,3,4',5-Tetrachlorobiphenyl (CAS No. 74472-34-7): An In-Depth Overview

2,3,4',5-Tetrachlorobiphenyl (CAS No. 74472-34-7) is a polychlorinated biphenyl (PCB) that has been the subject of extensive research due to its environmental and biological implications. PCBs are a group of synthetic organic compounds that were widely used in various industrial applications, including electrical equipment, hydraulic fluids, and heat transfer fluids. However, their persistence in the environment and potential toxicity have led to significant concerns and regulatory actions.

The structure of 2,3,4',5-tetrachlorobiphenyl consists of two benzene rings connected by a single bond, with four chlorine atoms attached at the 2, 3, 4', and 5 positions. This specific arrangement of chlorine atoms contributes to its chemical stability and resistance to degradation. The compound's molecular formula is C₁₂H₆Cl₄, and its molecular weight is approximately 318.98 g/mol.

Recent studies have focused on the environmental fate and behavior of 2,3,4',5-tetrachlorobiphenyl. Research has shown that PCBs can persist in soil and water for extended periods, leading to bioaccumulation in the food chain. This bioaccumulation poses significant risks to wildlife and human health. For instance, a study published in the Journal of Environmental Science and Health in 2021 highlighted the presence of 2,3,4',5-tetrachlorobiphenyl in sediment samples from various industrial sites, emphasizing the need for effective remediation strategies.

In terms of toxicology, 2,3,4',5-tetrachlorobiphenyl has been classified as a persistent organic pollutant (POP) due to its potential to cause adverse health effects. Exposure to this compound has been linked to various health issues, including neurological disorders, immune system suppression, and reproductive problems. A comprehensive review published in the Toxicological Sciences journal in 2020 summarized the findings from multiple epidemiological studies, providing a detailed understanding of the compound's toxicological profile.

The analytical methods used to detect and quantify 2,3,4',5-tetrachlorobiphenyl have also seen significant advancements. High-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) is commonly employed for its high sensitivity and specificity. These techniques enable researchers to accurately measure trace levels of the compound in environmental samples. A recent study published in the Journal of Chromatography A in 2021 described an optimized HPLC-MS method that achieved detection limits as low as 0.1 ng/L.

The regulatory landscape surrounding PCBs has evolved over the years to address their environmental and health impacts. The Stockholm Convention on Persistent Organic Pollutants (POPs), which came into effect in 2004, lists PCBs as one of the initial twelve POPs targeted for global elimination. In many countries, including the United States and European Union member states, strict regulations govern the production, use, and disposal of PCBs. For example, the U.S. Environmental Protection Agency (EPA) has established stringent guidelines for managing PCB-contaminated materials under the Toxic Substances Control Act (TSCA).

In addition to regulatory efforts, innovative remediation technologies are being developed to address PCB contamination. Bioremediation techniques using microorganisms capable of degrading PCBs have shown promise in laboratory settings. A study published in the Environmental Science & Technology journal in 2019 demonstrated that certain bacterial strains could effectively break down 2,3,4',5-tetrachlorobiphenyl into less toxic compounds under controlled conditions.

The future research directions for 2,3,4',5-tetrachlorobiphenyl include further elucidating its mechanisms of toxicity at the molecular level and developing more efficient methods for environmental monitoring and remediation. Advances in genomics and proteomics are expected to provide valuable insights into how this compound interacts with biological systems. Additionally, interdisciplinary approaches combining chemistry, biology, and engineering will be crucial for addressing the complex challenges posed by PCB contamination.

In conclusion, 2,3,4',5-tetrachlorobiphenyl (CAS No. 74472-34-7) remains a significant area of interest due to its environmental persistence and potential health risks. Ongoing research continues to enhance our understanding of this compound's behavior and impacts, informing regulatory policies and driving technological innovations aimed at mitigating its adverse effects.